N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C22H15N3O4S/c26-19-13-15(9-10-17(19)22-24-18-6-1-2-7-20(18)30-22)23-21(27)11-8-14-4-3-5-16(12-14)25(28)29/h1-13,26H,(H,23,27)/b11-8+
• InChI Key: IMTPEMRIJBPFMP-DHZHZOJOSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)NC(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-])O
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)NC(=O)/C=C/C4=CC(=CC=C4)[N+](=O)[O-])O
• Molecular Formula: C22H15N3O4S
• Molecular Weight: 417.4 g/mol

Description

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(3-nitrophenyl)acrylamide, commonly known as BTA-EG6, is a fluorescent probe that has been widely used in scientific research. This compound belongs to the class of benzothiazole-based fluorescent probes and has been extensively studied due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of BTA-EG6 involves the formation of a covalent bond between the probe and the target protein. The fluorescent properties of BTA-EG6 allow for the monitoring of protein-protein interactions in real-time, providing valuable insights into the kinetics and thermodynamics of these interactions.
Biochemical and Physiological Effects
BTA-EG6 does not have any known biochemical or physiological effects on living organisms. It is a non-toxic compound that has been extensively used in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using BTA-EG6 as a fluorescent probe is its high sensitivity and selectivity for protein labeling. BTA-EG6 can be used to label proteins in complex mixtures, making it a valuable tool for studying protein interactions in biological systems. However, one limitation of using BTA-EG6 is its relatively low photostability, which can limit its use in long-term imaging experiments.

Future Directions

There are several future directions for the use of BTA-EG6 in scientific research. One potential application is in the development of new therapies for diseases such as cancer. BTA-EG6 can be used to identify and target specific proteins involved in disease progression, providing a potential avenue for the development of targeted therapies. Additionally, BTA-EG6 can be used in the development of new biosensors for detecting biomolecules in complex biological samples. Overall, the unique properties of BTA-EG6 make it a valuable tool for scientific research, with many potential applications in various fields.

Synthesis Methods

The synthesis of BTA-EG6 is a multi-step process that involves several chemical reactions. The first step involves the synthesis of 2-aminothiophenol, which is then reacted with 2-bromo-5-nitrobenzoic acid to form 2-(5-nitro-2-benzothiazolyl)phenol. This intermediate compound is then reacted with 3-bromo-4-hydroxybenzaldehyde to form the final product, BTA-EG6.

Scientific Research Applications

BTA-EG6 has been extensively used as a fluorescent probe in various scientific research applications. One of its primary uses is in the detection of protein-protein interactions. BTA-EG6 can be used to label proteins and monitor their interactions in real-time, providing valuable insights into the dynamics of protein interactions.